Cas no 2248305-88-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate
• CAS No: 2248305-88-4
• MF: C₁₉H₁₁ClN₂O₅
• MW: 382.75404381752
• CID: 6051190
• PubChem ID: 165731113
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248305-88-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate
• EN300-6521165

• Inchi： 1S/C19H11ClN2O5/c20-12-7-5-11(6-8-12)17-21-13(10-26-17)9-16(23)27-22-18(24)14-3-1-2-4-15(14)19(22)25/h1-8,10H,9H2
• InChI Key： WWVKTXYTNKRHJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=CO1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 382.0356491g/mol
• Monoisotopic Mass: 382.0356491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate (CAS No. 2248305-88-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate, with the CAS number 2248305-88-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of isoindole derivatives and features a unique structural arrangement that includes a 1,3-dioxoisoindole moiety and a 4-chlorophenyl-substituted oxazole group. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of extensive research.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate involves multi-step reactions that require precise control over reaction conditions and reagents. Typically, the synthesis begins with the formation of the isoindole core through a cyclization reaction, followed by the introduction of the oxazole moiety via a condensation reaction. The presence of the chlorophenyl group adds an additional layer of complexity to the synthesis process, as it influences the reactivity and selectivity of the intermediate compounds.

In terms of its chemical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate exhibits high stability under various conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. The compound's solubility profile is crucial for its application in drug discovery and development processes.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate has been extensively studied in various cellular and animal models. Recent research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and cancer progression. Additionally, it has been found to induce apoptosis in cancer cells by modulating specific signaling pathways.

The mechanism of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-yl]acetate is multifaceted. It interacts with multiple cellular targets, including enzymes and receptors, to exert its therapeutic effects. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation. Furthermore, it can bind to specific receptors on cancer cells to trigger cell death pathways.

In clinical settings, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-chlorophenyl)-1,3-oxazol-4-y]acetate has shown promise as a potential therapeutic agent for treating inflammatory diseases and cancer. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis and colitis. Similarly, it has exhibited significant anti-tumor activity in xenograft models of various cancers, including breast cancer and colon cancer.

The safety profile of 1,3-dioxo-2,3-dihydro-HH-indol--[(-chlorophenyl)--oxazol--y]acetate is also an important consideration for its potential clinical use. Toxicological studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 1,3-dioxo--dihydro--isoindol--[-(-chlorophenyl)--oxazol--y]acetate (CAS No. 05--) represents a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.